Cas no 61924-59-2 (2,4-Pentadienoic acid, 2-nitro-5-phenyl-, ethyl ester)

61924-59-2 structure
Product name:2,4-Pentadienoic acid, 2-nitro-5-phenyl-, ethyl ester
CAS No:61924-59-2
MF:C13H13NO4
MW:247.246623754501
CID:1630980
2,4-Pentadienoic acid, 2-nitro-5-phenyl-, ethyl ester Chemical and Physical Properties
Names and Identifiers
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- 2,4-Pentadienoic acid, 2-nitro-5-phenyl-, ethyl ester
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- Inchi: 1S/C13H13NO4/c1-2-18-13(15)12(14(16)17)10-6-9-11-7-4-3-5-8-11/h3-10H,2H2,1H3
- InChI Key: FDLMRYDMYVJTLX-UHFFFAOYSA-N
- SMILES: C(OCC)(=O)C([N+]([O-])=O)=CC=CC1=CC=CC=C1
Computed Properties
- Exact Mass: 247.08449
Experimental Properties
- Density: 1.199±0.06 g/cm3(Predicted)
- Melting Point: 77-79 °C
- Boiling Point: 405.0±45.0 °C(Predicted)
- PSA: 69.44
2,4-Pentadienoic acid, 2-nitro-5-phenyl-, ethyl ester Related Literature
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Philjae Kang,Hien Duy Mai,Hyojong Yoo Dalton Trans., 2018,47, 6660-6665
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Kasper Hald,Poul Jørgensen Phys. Chem. Chem. Phys., 2002,4, 5221-5226
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Baojun Lin,Xiaobo Zhou,Heng Zhao,Jian Yuan,Ke Zhou,Kai Chen,Hongbo Wu,Renjun Guo,Manuel A. Scheel,Andrei Chumakov,Yimin Mao,Laili Wang,Zheng Tang,Wei Ma Energy Environ. Sci., 2020,13, 2467-2479
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Aiping Zhang,Pingang He,Yuzhi Fang Analyst, 2003,128, 260-264
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5. Book reviews
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